Cas no 2648957-60-0 (methyl 1-(hydroxymethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate)

• Product Name: methyl 1-(hydroxymethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate
• CAS No: 2648957-60-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD34168604
• CID: 5643827
• PubChem ID: 155973832
• Update Time: 2025-07-08

methyl 1-(hydroxymethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate
• 2-Oxabicyclo[3.1.1]heptane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester
• methyl 1-(hydroxymethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate

• MDL： MFCD34168604
• Inchi： 1S/C9H14O4/c1-12-8(11)7-4-13-9(5-10)2-6(7)3-9/h6-7,10H,2-5H2,1H3
• InChI Key： DYQAZRUBTVNNDE-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C1)C(C(OC)=O)CO2

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±10.0 °C(Predicted)
• pka: 15.22±0.10(Predicted)

Additional information on methyl 1-(hydroxymethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate

Methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate (CAS No. 2648957-60-0): A Comprehensive Overview

Methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate, identified by its CAS number 2648957-60-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic ester possesses a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The molecular structure of methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate consists of a seven-membered oxygen-containing heterocycle fused with a methyl ester group at the 4-position. This configuration imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxymethyl and carboxylate functional groups further enhances its reactivity, enabling diverse chemical transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The bicyclic scaffold of methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate aligns well with this trend, as it mimics the structural motifs found in many bioactive natural products and synthetic drugs. Researchers have explored its potential as a building block for more intricate molecules, particularly in the quest to develop new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The hydroxymethyl group can participate in various reactions, including etherification, oxidation, and reduction, while the carboxylate moiety allows for amidation and esterification processes. These reactivities have been leveraged to construct more complex structures, such as peptidomimetics and other biologically relevant molecules.

Recent studies have highlighted the utility of methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate in the synthesis of novel pharmaceutical intermediates. For instance, researchers have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory properties. The bicyclic core provides a stable platform for further functionalization, allowing chemists to tailor the molecule's characteristics to specific biological targets.

The compound's unique stereochemistry also presents opportunities for exploring enantioselective synthesis. Bicyclic systems often exhibit complex conformational behavior, which can be exploited to achieve high levels of enantiopurity in synthetic routes. This is particularly important in pharmaceuticals, where the biological activity of a drug is often highly dependent on its stereochemical configuration.

In addition to its synthetic applications, methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate has been investigated for its potential role in materials science. The rigid bicyclic structure can contribute to the development of polymers with enhanced mechanical properties or specific recognition capabilities. Such materials could find applications in coatings, adhesives, or even as components in advanced sensors.

The compound's stability under various conditions makes it a promising candidate for industrial processes as well. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled efficiently without significant loss of integrity. This stability is crucial for maintaining consistency in pharmaceutical manufacturing and other high-purity applications.

The growing body of research on methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate underscores its importance as a versatile chemical entity. As synthetic methodologies continue to advance, new applications for this compound are likely to emerge, further solidifying its place in both academic research and industrial chemistry.